Cas no 2240-81-5 (cis-oxolane-2,5-dicarboxylic acid)

cis-oxolane-2,5-dicarboxylic acid structure
2240-81-5 structure
Product Name:cis-oxolane-2,5-dicarboxylic acid
CAS No:2240-81-5
MF:C6H8O5
MW:160.124722480774
MDL:MFCD22494893
CID:250201
PubChem ID:12667635
Update Time:2025-04-19

cis-oxolane-2,5-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • cis-Tetrahydrofuran-2,5-dicarboxylic acid
    • (2R,5S)-oxolane-2,5-dicarboxylic acid
    • erythro-Hexaric acid,2,5-anhydro-3,4-dideoxy- (9CI)
    • Tetrahydrofuran-2,5-
    • Tetrahydrofuran-2,5-Dicarboxylic Acid
    • cis-tetrahydro-furan-2,5-dicarboxylic acid
    • 2,5-Biscarboxytetrahydrofuran
    • SB12306
    • FCH2680184
    • AK109434
    • AX8225074
    • rel-(2R,5S)-oxolane-2,5-dicarboxylic acid
    • cis-2H,5H-dihydrofuran-2,5-dicarboxylic acid
    • (2R,5S)-tetrahydrofuran-2,5-dicarboxylic acid
    • erythro-Hexaric acid, 2,5-anhydro-3,4-dideoxy-
    • (2alpha,5alpha)-Tetrahydro-2,5-furandicarboxy
    • cis-oxolane-2,5-dicarboxylic acid
    • 2240-81-5
    • EN300-217261
    • Z1262511442
    • P13227
    • cis-Tetrahydrofuran-2,5-dicarboxylicacid
    • AS-51666
    • (2S,5R)-oxolane-2,5-dicarboxylic acid
    • SCHEMBL68843
    • AKOS016011538
    • MFCD22494893
    • CS-0054082
    • MDL： MFCD22494893
    • Inchi： 1S/C6H8O5/c7-5(8)3-1-2-4(11-3)6(9)10/h3-4H,1-2H2,(H,7,8)(H,9,10)/t3-,4+
    • InChI Key： CWZQRDJXBMLSTF-ZXZARUISSA-N
    • SMILES： O1[C@H](C(=O)O)CC[C@@H]1C(=O)O

Computed Properties

  • Exact Mass: 160.03700
  • Monoisotopic Mass: 160.037
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.8
  • XLogP3: -0.2

Experimental Properties

  • Density: 1.535
  • Melting Point: 195-200°C
  • Boiling Point: 425.5 °C at 760 mmHg
  • Flash Point: 186.7 °C
  • Refractive Index: 1.531
  • PSA: 83.83000
  • LogP: -0.29680

cis-oxolane-2,5-dicarboxylic acid Security Information

  • Storage Condition：Refrigerator

cis-oxolane-2,5-dicarboxylic acid Customs Data

  • HS CODE：2932190090
  • Customs Data：

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

cis-oxolane-2,5-dicarboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A159003020-1g
cis-Tetrahydrofuran-2,5-dicarboxylic acid
 2240-81-5 95%
1g
 $294.00 2023-09-02
abcr
AB485710-250 mg
(2R,5S)-Oxolane-2,5-dicarboxylic acid, 95%; .
 2240-81-5 95%
250mg
 €324.40 2023-06-15
abcr
AB485710-1 g
(2R,5S)-Oxolane-2,5-dicarboxylic acid, 95%; .
 2240-81-5 95%
1g
 €731.90 2023-06-15
Chemenu
CM122543-1g
(2R,5S)-tetrahydrofuran-2,5-dicarboxylic acid
 2240-81-5 95%
1g
 $262 2021-08-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T908598-5g
cis-Tetrahydrofuran-2,5-dicarboxylic acid
 2240-81-5 97%
5g
 1,690.20 2021-05-17
Chemenu
CM122543-250mg
(2R,5S)-tetrahydrofuran-2,5-dicarboxylic acid
 2240-81-5 95%
250mg
 $186 2023-02-16
Chemenu
CM122543-1g
(2R,5S)-tetrahydrofuran-2,5-dicarboxylic acid
 2240-81-5 95%
1g
 $463 2023-02-16
TRC
T293525-50mg
Tetrahydrofuran-2,5-dicarboxylic Acid
 2240-81-5
50mg
 $ 167.00 2023-09-06
TRC
T293525-500mg
Tetrahydrofuran-2,5-dicarboxylic Acid
 2240-81-5
500mg
 $ 494.00 2023-09-06
TRC
T293525-1g
Tetrahydrofuran-2,5-dicarboxylic Acid
 2240-81-5
1g
 $ 844.00 2023-09-06

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